Cas no 303986-26-7 (1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione)

• Product Name: 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione
• CAS No: 303986-26-7
• MF: C₁₇H₁₃N₃O₅
• MW: 339
• CID: 4644660
• Update Time: 2025-05-28

1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-3-(2-NITROBENZYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
• 1-benzyl-3-[(2-nitrophenyl)methyl]imidazolidine-2,4,5-trione
• 2,4,5-Imidazolidinetrione, 1-[(2-nitrophenyl)methyl]-3-(phenylmethyl)-
• 1-Benzyl-3-(2-nitrobenzyl)imidazolidine-2,4,5-trione
• 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione

• Inchi： InChI=1S/C17H13N3O5/c21-15-16(22)19(11-13-8-4-5-9-14(13)20(24)25)17(23)18(15)10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： NAMHXXWQFHBCFI-UHFFFAOYSA-N
• SMILES： c1ccc(cc1)CN2C(=O)C(=O)N(C2=O)Cc3ccccc3[N+](=O)[O-]

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 568.3±43.0 °C at 760 mmHg
• Flash Point: 297.5±28.2 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione

Recent Advances in the Study of 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione (CAS: 303986-26-7)

The compound 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione (CAS: 303986-26-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione as a versatile scaffold for the development of novel bioactive molecules. Its imidazole-2,4,5-trione core, coupled with the benzyl and nitrobenzyl substituents, offers a rich platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized derivatives of this compound to enhance its stability, solubility, and target specificity.

In terms of biological activity, preliminary investigations suggest that 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione exhibits promising inhibitory effects against certain enzymes implicated in inflammatory and neoplastic diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding opens new avenues for the development of anti-inflammatory agents with improved efficacy and reduced side effects.

Mechanistic studies have further elucidated the compound's mode of action. Structural analyses using X-ray crystallography and molecular docking simulations revealed that 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione binds to the active site of target enzymes, disrupting their catalytic activity. The nitrobenzyl group appears to play a critical role in stabilizing these interactions, highlighting the importance of this moiety for biological activity.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione. Current research efforts are focused on addressing issues related to bioavailability and metabolic stability. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to enhance the compound's therapeutic potential.

In conclusion, 1-Benzyl-3-(2-nitrobenzyl)-1H-imidazole-2,4,5(3H)-trione (CAS: 303986-26-7) represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and designing next-generation therapeutics. Continued research in this area is expected to yield significant breakthroughs in the treatment of inflammatory and neoplastic disorders.